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Compound of Interest

Compound Name: Diaminorhodamine-M

Cat. No.: B3039162

An In-depth Technical Guide to Diaminorhodamine-M: Safety, Handling, and Experimental
Applications

This guide provides comprehensive safety and handling information, along with detailed
experimental protocols, for Diaminorhodamine-M (DAR-4M) and its cell-permeable
acetoxymethyl ester (DAR-4M AM). It is intended for researchers, scientists, and drug
development professionals who utilize this fluorescent probe for the detection of nitric oxide
(NO).

Safety and Handling Precautions

Diaminorhodamine-M and its derivatives are chemicals that must be handled with care in a
laboratory setting. Adherence to the following safety protocols is crucial to minimize risk.

Hazard Identification and Precautionary Statements

Diaminorhodamine-M is classified as harmful if swallowed, in contact with skin, or if inhaled. It
can also cause serious eye damage.

Hazard Statements:
e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.
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e H318: Causes serious eye damage.

e H332: Harmful if inhaled.

e H412: Harmful to aquatic life with long lasting effects.

Precautionary Statements:

¢ Prevention:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P273: Avoid release to the environment.

e Response:

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell. Rinse mouth.

o P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON
CENTER/doctor if you feel unwell.

o P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/doctor.

e Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.
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Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling Diaminorhodamine-M.
o Eye/Face Protection: Use tightly fitting safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., Nitrile rubber, 0.11 mm thickness,
breakthrough time > 480 min), a lab coat, and other protective clothing as necessary to
prevent skin contact.

» Respiratory Protection: Work under a fume hood. If ventilation is inadequate, use a suitable
respirator.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols.
Provide appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store at -20°C.

[1]

First Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
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areas. Avoid breathing dust.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Physicochemical Data

Property Value Reference
Molecular Formula C2sH31IN4Os [1]
Molecular Weight 630.47 g/mol [1]
Appearance Dark red solution [2]
Melting Point 178 -179 °C
Solubility Soluble in DMSO [3]
Excitation Maximum (DAR-4M

~560 nm [4]
T
Emission Maximum (DAR-4M

~575 nm [4]
T
Detection Limit (NO) ~10 nM [1][2]

Experimental Protocols

Diaminorhodamine-M is a fluorescent probe used for the detection of nitric oxide. Its cell-
permeable form, DAR-4M AM, can be loaded into cells, where it is hydrolyzed by intracellular
esterases to the membrane-impermeable DAR-4M.[4] DAR-4M reacts with NO in the presence
of oxygen to form a highly fluorescent triazole derivative (DAR-4M T).[1]

General Protocol for Intracellular Nitric Oxide Detection

This protocol is a general guideline and may require optimization for specific cell types and
experimental conditions.
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Materials:

DAR-4M AM (e.g., Sigma-Aldrich Cat. No. 251765)

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS) or other suitable buffer (e.g., HBSS), pH 7.4

Cell culture medium

Cells of interest

Fluorescence microscope or plate reader

Procedure:

e Preparation of DAR-4M AM Stock Solution:

o Prepare a 1-5 mM stock solution of DAR-4M AM in anhydrous DMSO.

o Aliquot the stock solution into small volumes and store at -20°C, protected from light and
moisture.

o Cell Preparation:

o Plate cells on a suitable culture vessel (e.g., glass-bottom dish, 96-well plate) and allow
them to adhere overnight.

e Loading of DAR-4M AM:

[e]

Warm the DAR-4M AM stock solution to room temperature.

o Dilute the stock solution to a final working concentration of 5-10 uM in serum-free cell
culture medium or a suitable buffer. The optimal concentration should be determined
experimentally.

o Remove the culture medium from the cells and wash once with warm PBS.

o Incubate the cells with the DAR-4M AM loading solution for 20-30 minutes at 37°C.[5]
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e Washing:

o Remove the loading solution and wash the cells two to three times with warm PBS or
culture medium to remove any excess probe.

 Incubation:
o Add fresh, pre-warmed culture medium or buffer to the cells.

o Incubate the cells for an additional 10-20 minutes at 37°C to allow for complete de-
esterification of DAR-4M AM to DAR-4M.

o Stimulation and Imaging:
o Induce nitric oxide production in the cells using a stimulus of choice.

o Measure the fluorescence intensity using a fluorescence microscope (Excitation: ~560 nm,
Emission: ~575 nm) or a fluorescence plate reader.
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Preparation Probe Loading Detection
Prepare DAR-4M AM Dilute Stock to Working Incubate Cells with Wash Cells to Incubate for De-esterification Stimulate NO Production Fluorescence Imaging
Stock Solution (1-5 mM in DMSO) Concentration (5-10 M) DAR-4M AM (20-30 min) Remove Excess Probe (10-20 min) (Ex: ~560 nm, Em: ~575 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for Diaminorhodamine-
M]. BenchChem, [2025]. [Online PDF]. Available at:
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diaminorhodamine-m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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